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For Researchers, Scientists, and Drug Development Professionals

This document provides an in-depth overview of the core radiological and physical properties of
the radioisotope Silver-105 (1°>Ag). The information is intended to serve as a foundational
reference for professionals engaged in nuclear medicine, radiopharmaceutical research, and
related scientific disciplines. All quantitative data are presented in standardized tables for clarity
and comparative analysis. Methodologies and logical processes are illustrated using workflow
diagrams.

Core Physical and Radiological Properties

Silver-105 is a synthetic radioisotope of silver. It does not occur naturally. Its fundamental
properties make it a subject of interest for potential applications in nuclear medicine,
particularly in the context of diagnostics. The most stable radioisotope of silver, 195Ag has a
half-life of 41.29 days.[1][2][3]

The core properties of 195Ag are summarized in the table below.
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Property Value Units
Atomic Number (2) 47

Mass Number (A) 105

Neutron Number (N) 58

Isotopic Mass 104.906526 u
Half-Life (t1/2) 41.29 days
Decay Constant (A) 1.943 x 107 s
Specific Activity (a) 1.125 x 1015 Ba/g
Spin and Parity (Jm) 1/2-

Parent Nuclide 105Cd

Daughter Nuclide 105pg

Table 1: Summary of the fundamental physical and nuclear properties of Silver-105.[4]

Decay Characteristics

Silver-105 decays exclusively via electron capture (EC) and positron emission (3+) to its stable

daughter nuclide, Palladium-105 (1°5Pd).[1][4] The total decay energy for this process is 1.347

MeV.[4] This decay pathway makes 1°5Ag a potential candidate for Positron Emission

Tomography (PET) imaging, a key diagnostic tool in oncology and other medical fields.

A notable characteristic of Silver-105 is the existence of a nuclear isomer, 1°>™Ag. This

metastable state has a much shorter half-life of 7.23 minutes and primarily decays via isomeric

transition (IT) to the 195Ag ground state, though a small fraction (0.34%) decays directly to 1°>Pd

via electron capture.[5][6]

Decay Energy

Decay Mode Probability Daughter Nuclide
(MeV)
Electron Capture (EC)
100% 1.347 105pg
/ B+
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Table 2: Decay mode and energy for Silver-105.[4]

The decay of Silver-105 from its parent nuclide, Cadmium-105, to its stable daughter nuclide,
Palladium-105, represents a straightforward decay chain.

Cadmium-105 (1°5Cd)
Parent Nuclide

EC/B+
Half-life: 55.5 min

Silver-105 (*°°Ag)

Radioisotope

EC/B+
Half-life: 41.29 days

Palladium-105 (1°>Pd)

Stable Daughter

Click to download full resolution via product page

Diagram 1: Decay chain of Silver-105.

Production and Experimental Protocols

The production of Silver-105 is typically achieved in a cyclotron by bombarding a palladium
(Pd) target with deuterons.[7] This nuclear reaction, often aimed at producing other medically
relevant silver isotopes like 111Ag, frequently co-produces 1°5Ag.[7]
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The general workflow for producing and isolating 1°>Ag is outlined below.

Step 1: Target Preparation

Palladium (Pd) target plate

Step 2: Cyclotron Irradiation

Bombardment with high-energy deuterons (d)

Nuclear Reaction: e.g., 1°4Pd(d,n)°>Ag

Step 3: Target Dissolution

Irradiated surface milled off

Dissolved in strong acid (e.g., HNO3)

Step 4: Radiochemical Separation
Isolation of Ag radioisotopes from bulk Pd

e.g., Co-precipitation

Step 5: Quality Control

Radionuclidic purity analysis

Activity measurement

Click to download full resolution via product page
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Diagram 2: General workflow for 19°Ag production.

A documented method for separating silver radioisotopes from a palladium target matrix
involves a co-precipitation technique.[7] This protocol is effective for isolating carrier-free silver
isotopes.

Obijective: To separate radioactive 1°5Ag from a bulk palladium target post-irradiation.

Materials:

Irradiated palladium target material

Nitric Acid (HNOs)

Hydrochloric Acid (HCI)

Mercury(l) nitrate solution

Deionized water

Methodology:

o Target Dissolution: The irradiated surface of the palladium target is physically removed (e.qg.,
by milling). This material is then completely dissolved in a minimal amount of concentrated
nitric acid. The solution is heated gently to ensure full dissolution.

» Precipitation of Palladium: The bulk of the palladium target material can be precipitated out
of the solution. The specific method for this can vary, but the goal is to leave the silver
isotopes in the supernatant.

o Co-precipitation of Silver:

o To the remaining solution containing the silver radioisotopes, a small quantity of mercury(l)
nitrate is added as a carrier.

o Hydrochloric acid is then added dropwise to the solution. This causes the precipitation of
mercury(l) chloride (Hg=Cl2).

© 2026 BenchChem. All rights reserved. 5/8 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC10383325/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1217868?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

o During this precipitation, the silver radioisotopes (1°>Ag) are co-precipitated and
incorporated into the mercury(l) chloride solid.

e Isolation and Purification:
o The precipitate is separated from the solution via centrifugation or filtration.
o The solid is washed with deionized water to remove any remaining impurities.

o Further purification steps, such as ion exchange chromatography, may be employed to
achieve the high level of radionuclidic purity required for medical applications.

Potential Applications in Drug Development and
Research

While research has heavily focused on other silver isotopes like 111Ag (for therapy) and 193Ag/
104Ag (for diagnostics), the properties of 1°>Ag suggest its potential utility.[7][8]

e PET Imaging: As a positron emitter, 1°>Ag is a candidate for developing novel
radiopharmaceuticals for Positron Emission Tomography (PET). Its 41.29-day half-life is long
enough to allow for complex radiolabeling chemistry, purification, and distribution, which can
be advantageous for tracking slow biological processes or for developing
radiopharmaceuticals with longer biological half-lives.

o Tracer Studies: In preclinical research, 1°>Ag can be used as a radiotracer to study the
biodistribution, pharmacokinetics, and targeting efficiency of silver-based compounds or
nanoparticles, which are being investigated for various medical uses, including as
antimicrobial agents.[9][10][11]

e Theranostics Development: The concept of "theranostics" involves using isotopes of the
same element for both diagnosis and therapy. While 195Ag is primarily diagnostic, it could be
used as a diagnostic partner for a therapeutic silver isotope, allowing for patient screening
and dosimetry calculations before therapy is administered.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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